Cas no 65784-89-6 ( )
structure
Product Name:
CAS No:65784-89-6
MF:C7H13NO4
MW:175.182422399521
CID:962547
PubChem ID:428851
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-2-oxa-6-azabicyclo[3.2.1]octane-4,8-diol
- NSC-244244
- NSC244244
- DTXSID80330317
- 65784-89-6
-
-
- Inchi： 1S/C7H13NO4/c1-11-7-6(10)4-5(9)3(12-7)2-8-4/h3-10H,2H2,1H3
- InChI Key： IEYCYMJIQXNQJJ-UHFFFAOYSA-N
- SMILES： O1C(C(C2C(C1CN2)O)O)OC
Computed Properties
- Exact Mass: 175.08400
- Monoisotopic Mass: 175.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 71Ų
Experimental Properties
- PSA: 70.95000
- LogP: -1.61990
Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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